![molecular formula C18H19FN2O2S B3952738 N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide](/img/structure/B3952738.png)
N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide
Overview
Description
N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research due to its ability to modulate various signaling pathways.
Mechanism of Action
N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide 11-7082 exerts its inhibitory effect on NF-κB and STAT3 by covalently modifying the cysteine residues in the proteins. This modification prevents the activation and nuclear translocation of NF-κB and STAT3, thereby inhibiting the expression of downstream target genes.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have anti-inflammatory, anti-cancer, and anti-viral effects in various cell and animal models. It has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, and to suppress the proliferation and migration of cancer cells. This compound 11-7082 has also been shown to inhibit the replication of several viruses, including HIV, influenza, and hepatitis C virus.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide 11-7082 is its ability to selectively inhibit NF-κB and STAT3 without affecting other signaling pathways. This specificity allows researchers to investigate the role of NF-κB and STAT3 in various biological processes without the confounding effects of other signaling pathways. However, one of the limitations of this compound 11-7082 is its potential to react with other cysteine-containing proteins, which may lead to off-target effects.
Future Directions
N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide 11-7082 has shown great potential as a therapeutic agent for various diseases, including inflammation and cancer. Future research should focus on developing more potent and selective inhibitors of NF-κB and STAT3, as well as investigating the potential of this compound 11-7082 as a combination therapy with other drugs. Additionally, the mechanism of action of this compound 11-7082 on other signaling pathways should be further elucidated to fully understand its biological effects.
Scientific Research Applications
N-{[(5-sec-butyl-2-hydroxyphenyl)amino]carbonothioyl}-2-fluorobenzamide 11-7082 has been extensively used in scientific research to investigate various signaling pathways involved in inflammation, cancer, and other diseases. It has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in immune and inflammatory responses. This compound 11-7082 has also been reported to inhibit the activity of STAT3, a transcription factor that plays a critical role in cancer development and progression.
properties
IUPAC Name |
N-[(5-butan-2-yl-2-hydroxyphenyl)carbamothioyl]-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2S/c1-3-11(2)12-8-9-16(22)15(10-12)20-18(24)21-17(23)13-6-4-5-7-14(13)19/h4-11,22H,3H2,1-2H3,(H2,20,21,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZDEHRLCIPLFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.